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Compound of Interest

Compound Name: Isofludelone

Cat. No.: B548475 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Isofludelone, also known as Isoflurane. Adherence

to these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identification and Hazards

Isofludelone is a volatile halogenated anesthetic agent. Exposure can lead to various health

effects.

Hazard Classification Description

Acute Toxicity

May cause drowsiness, dizziness, headache,

and nausea.[1][2] High concentrations can lead

to central nervous system (CNS) depression,

loss of coordination, unconsciousness, and

potentially death.[1]

Irritation

Causes skin and serious eye irritation, which

may include stinging, tearing, redness, swelling,

and blurred vision.[1][2]

Chronic Toxicity
Long-term exposure may be associated with

liver and kidney disease.[1]

Reproductive Toxicity Suspected of damaging the unborn child.[1]
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Quantitative Safety Data
The following table summarizes key quantitative safety data for Isofludelone (Isoflurane).

Parameter Value Reference

ACGIH TLV (TWA) 50 ppm (8-hour) [1][2][3]

NIOSH REL (Ceiling) 2 ppm (1-hour) [2][4]

Cal/OSHA PEL (TWA) 2 ppm (8-hour) [5]

Oral LD50 (Rat) 4,770 mg/kg [3]

Molecular Weight 184.49 g/mol [5]

Personal Protective Equipment (PPE) and
Engineering Controls
The primary methods for minimizing exposure to Isofludelone are through the use of

engineering controls and appropriate personal protective equipment.

Engineering Controls
Ventilation: Always handle Isofludelone in a well-ventilated area.[2][3] Recirculation of

exhaust air should be prevented.[3][4]

Fume Hood/Local Exhaust: Whenever possible, work should be conducted within a certified

chemical fume hood or with local exhaust ventilation (e.g., a snorkel) positioned close to the

source of vapors.[1][3][6]

Anesthetic Gas Scavenging: Employ an active scavenging system that directs waste

anesthetic gas (WAG) to an in-house exhaust line or a passive system with activated

charcoal canisters to capture vapors.[3][7]

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields, chemical safety goggles, or a face

shield to prevent contact with liquid Isofludelone.[1][2]
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Hand Protection: Nitrile gloves are recommended to prevent skin contact.[1][3]

Body Protection: A lab coat must be worn.[1][3] Ensure legs are covered and wear closed-

toe shoes.[3]

Respiratory Protection: Standard dust masks (N95 or R95) are not effective against

Isofludelone vapors and should not be used for respiratory protection.[1] If engineering

controls are insufficient and exposure limits are exceeded, a tight-fitting elastomeric

respirator may be required, and a formal respiratory protection program must be

implemented.[1][3]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of Isofludelone.

Experimental Workflow for Safe Handling
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Preparation

Handling & Administration

Post-Procedure & Cleanup

Waste Disposal

Work in a well-ventilated area

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Leak-test anesthesia machine

Carefully fill vaporizer
in fume hood

If equipment passes

Administer to animal
using scavenging system

Monitor for leaks and
animal's condition

Turn off vaporizer

Procedure complete

Flush system with oxygen

Clean work area

Remove and dispose of PPE

Dispose of unused liquid
as hazardous waste

Dispose of spent charcoal
canisters as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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